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Compound of Interest

Compound Name: Benidipine Hydrochloride

Cat. No.: B600990

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benidipine hydrochloride is a potent dihydropyridine derivative that functions as a triple-type
calcium channel blocker, inhibiting L-type, T-type, and N-type voltage-gated calcium channels.
[1][2][3] Its primary mechanism involves preventing the influx of calcium ions into vascular
smooth muscle and cardiac cells, which leads to vasodilation and a reduction in blood
pressure.[1][4] Beyond its antihypertensive effects, benidipine exhibits antioxidant properties,
enhances nitric oxide production, and may modulate various cellular processes, including
proliferation and apoptosis.[1][5] These characteristics make it a valuable tool for in vitro
studies in cardiovascular research, pharmacology, and drug development. Proper preparation
of benidipine hydrochloride solutions is critical for obtaining accurate, reproducible, and
meaningful experimental results in cell culture applications.

Compound Properties and Solubility

A summary of the key chemical and physical properties of benidipine hydrochloride is
provided below.
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Property Value Reference

(4R)-rel-1,4-dihydro-2,6-
dimethyl-4-(3-nitrophenyl)-3,5-
) pyridinedicarboxylic acid, 3-
Chemical Name [6]
methyl 5-[(3R)-1-
(phenylmethyl)-3-piperidinyl]

ester, monohydrochloride

Molecular Formula C28H31N306 - HCI [6]
Molecular Weight 542.02 g/mol [6]
Appearance Yellow crystalline solid/powder [61[7]
CAS Number 91599-74-5 [6]

Benidipine hydrochloride is practically insoluble in water but is soluble in organic solvents.[7]
High-purity, anhydrous dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing
stock solutions for cell culture.

Solvent Solubility Reference
DMSO 2100 mg/mL (~184 mM) [8]

~30 mg/mL (~55 mM) [6]

Ethanol ~10 mg/mL (~18.4 mM) [6]

Soluble at 10 mM 9]

Water Insoluble [61[7]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the
solubility of the compound.[8]

Experimental Protocols

This protocol describes the preparation of a high-concentration primary stock solution in
DMSO.
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Materials:

Benidipine hydrochloride powder (=98% purity)

Anhydrous, sterile-filtered dimethyl sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

e Preparation: In a sterile environment (e.g., a biological safety cabinet), allow the benidipine
hydrochloride powder vial to equilibrate to room temperature before opening to prevent
condensation.

e Weighing: Accurately weigh 5.42 mg of benidipine hydrochloride powder and transfer it
into a sterile amber tube.

e Dissolution: Add 100 pL of anhydrous DMSO to the tube.

e Mixing: Cap the tube securely and vortex at medium speed until the powder is completely
dissolved. The solution should be clear and yellow. Gentle warming (e.g., in a 37°C water
bath) can be used if dissolution is slow.[10]

 Sterilization: As the stock is prepared in 100% DMSO under aseptic conditions, it is generally
considered sterile for cell culture use. Filtration of high-concentration DMSO stocks is not
recommended as it can lead to compound loss.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile amber tubes to
avoid repeated freeze-thaw cycles and light exposure. Store aliquots as recommended in
Section 4.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b600990?utm_src=pdf-body
https://www.benchchem.com/product/b600990?utm_src=pdf-body
https://www.benchchem.com/product/b600990?utm_src=pdf-body
https://www.benchchem.com/product/b600990?utm_src=pdf-body
https://www.biocrick.com/Benidipine-HCl-BCC4395.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation Workflow

Equilibrate Benidipine HCI
Powder to Room Temp

Weigh 5.42 mg
Benidipine HCI

Add 100 pL
Anhydrous DMSO

Vortex Until
Completely Dissolved

Result: 100 mM
Stock Solution

Storage \'Norkflow

Aliquot into Single-Use
Amber Tubes

Store at -20°C or -80°C
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Thaw 100 mM

Stock Solution

e.g., 10 pL Stock
990 pL Medium

Prepare 1 mM Pre-warmed Complete
Intermediate Dilution Cell Culture Medium

Add Intermediate Solution
to Medium

e.g., 100 pL of 1 mM
in 10 mL Medium

Final Working Solution
(e.g., 10 uM)

se Immediately

Add to Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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